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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457

Stachartin C: Unraveling a Fungal Metabolite

Stachartin C is a naturally occurring compound classified as a phenylspirodrimane, a complex
class of meroterpenoids. It is produced by the fungus Stachybotrys chartarum, a mold often
found in water-damaged buildings. While the isolation and structural elucidation of Stachartin
C have been documented, a complete laboratory protocol for its total synthesis has not yet
been published in scientific literature. This means that a detailed, step-by-step guide for its
chemical construction from simpler starting materials is not currently available for researchers
and drug development professionals.

Compound Profile

Property Value

Molecular Formula C29H41NOe

Class Phenylspirodrimane
Producing Organism Stachybotrys chartarum

o Part of a large family of fungal metabolites with
Significance _ _ _ o
diverse and potent biological activities.

Biosynthetic Pathway Insights
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While a synthetic protocol is unavailable, understanding the natural production of Stachartin C
within Stachybotrys chartarum can provide valuable insights. The biosynthesis of
phenylspirodrimanes is a complex process involving multiple enzymatic steps. It is believed to
start from the combination of a sesquiterpenoid drimane unit and a polyketide-derived aromatic
moiety. This intricate biological machinery highlights the structural complexity that chemists aim
to replicate in a laboratory setting.

The general biosynthetic pathway for phenylspirodrimanes is outlined below. It is important to
note that this is a generalized representation and specific enzymes and intermediates for
Stachartin C are still under investigation.
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Caption: Generalized biosynthetic pathway of phenylspirodrimanes.

Future Outlook

The lack of a published total synthesis for Stachartin C presents an open challenge and a
potential opportunity for synthetic organic chemists. The development of a synthetic route
would not only provide access to this specific compound for further biological evaluation but
also contribute to the broader field of natural product synthesis by establishing new
methodologies for constructing the complex phenylspirodrimane scaffold. As research into the
metabolites of Stachybotrys chartarum continues, it is plausible that a total synthesis of
Stachartin C will be reported in the future. Researchers interested in this compound should
continue to monitor the chemical literature for new developments in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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